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Compound of Interest

Compound Name: CAF-382

Cat. No.: B15585533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAF-382, also known as SGC-CAF382-1, is a potent and selective inhibitor of Cyclin-

Dependent Kinase-Like 5 (CDKL5). Its utility in cellular and biochemical assays necessitates

the accurate preparation of stock solutions to ensure experimental reproducibility and reliability.

This document provides a detailed protocol for the preparation, storage, and handling of CAF-
382 stock solutions.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for CAF-382 are summarized in

the table below.
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Parameter Value

Molecular Weight 366.50 g/mol

Appearance White to light yellow solid

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock Solution Concentration 10 mM

Storage of Solid Compound Refer to supplier datasheet (typically -20°C)

Storage of Stock Solution in DMSO
-80°C for up to 6 months-20°C for up to 1

month[1]

Recommended Working Concentration ≤100 nM for cell-based assays

Experimental Protocol: Preparation of a 10 mM CAF-
382 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of CAF-382 in DMSO.

Materials:

CAF-382 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile, nuclease-free pipette tips

Procedure:

Pre-Weighing Preparations:
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Before opening, bring the vial of CAF-382 powder to room temperature to prevent

condensation.

Briefly centrifuge the vial to ensure all the powder is collected at the bottom.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of CAF-382 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh 3.665 mg of CAF-382.

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 mg/g

Mass (mg) = 0.010 mol/L x 0.001 L x 366.50 g/mol x 1000 mg/g = 3.665 mg

Dissolution:

Add the appropriate volume of DMSO to the tube containing the weighed CAF-382. To

prepare a 10 mM stock solution with 3.665 mg of CAF-382, add 1 mL of DMSO.

Cap the tube securely.

Mixing:

Vortex the solution for 1-2 minutes until the CAF-382 is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene microcentrifuge tubes or amber glass vials.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.
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For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

For short-term storage (up to 1 month), store at -20°C.[1]

Crucially, protect the stock solution from light.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [Application Notes and Protocols for CAF-382 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585533#how-to-prepare-caf-382-stock-solution]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b15585533?utm_src=pdf-body-img
https://www.benchchem.com/product/b15585533?utm_src=pdf-custom-synthesis
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b15585533#how-to-prepare-caf-382-stock-solution
https://www.benchchem.com/product/b15585533#how-to-prepare-caf-382-stock-solution
https://www.benchchem.com/product/b15585533#how-to-prepare-caf-382-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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